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Compound of Interest

Compound Name:
11a-Hydroxy progesterone b-D-

glucuronide

Cat. No.: B15287099

Get Quote

Core Focus: Heterologous Immunoassay Design & Metabolic Profiling[1]

Executive Summary
11

-Hydroxyprogesterone

-D-glucuronide (CAS 77710-64-6) is a specialized steroid conjugate primarily utilized as a high-
fidelity hapten in the development of competitive enzyme-linked immunosorbent assays
(ELISAs) for progesterone.[1][2][3][4]

Unlike standard progesterone derivatives, this compound features a glucuronic acid moiety at

the 11

position.[5] This structural positioning is critical: it leaves the A-ring (3-ketone) and D-ring (20-
ketone) of the progesterone backbone sterically exposed.[1] When conjugated to a carrier
protein, this orientation forces the immune system to recognize the core progesterone structure
rather than the linker, resulting in antibodies with exceptional specificity and minimal cross-
reactivity with cortisol or corticosterone.
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This guide details the physicochemical properties, conjugation protocols, and the

"Heterologous Bridge" strategy that makes this compound a gold standard in veterinary and

clinical endocrinology.

Chemical Architecture & Properties[1][2]
Identity & Physicochemical Data

Property Specification

CAS Number 77710-64-6

IUPAC Name

(11

)-3,20-Dioxopregn-4-en-11-yl

-D-glucopyranosiduronic acid

Molecular Formula

Molecular Weight 506.59 g/mol

Solubility
Soluble in DMSO, Methanol, DMF; sparingly

soluble in water (unless as Na-salt)

Stability
Hygroscopic; store at -20°C under desiccated

conditions.[1]

Structural Logic: The "11 Advantage"
In steroid immunoassay design, the site of conjugation determines antibody specificity.

C3 or C20 Conjugation: Masks the functional ketones, leading to antibodies that cannot

distinguish progesterone from reduced metabolites (e.g., pregnanediol).[1]

11

Conjugation: The 11-position is chemically distinct from the functional ends of the molecule.
By attaching the bulky glucuronide group here, the molecule acts as a "T-stand," presenting
the characteristic progesterone shape to the antibody.
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Strategic Application: The Heterologous Bridge
System
The primary utility of CAS 77710-64-6 is in overcoming "Bridge Binding"—a common failure

mode in competitive ELISAs where antibodies bind to the chemical linker rather than the target

steroid.[1]

The Solution: Use 11

-Hydroxyprogesterone

-D-glucuronide as the enzymatic tracer (or coating antigen) while using 11

-Hydroxyprogesterone Hemisuccinate as the immunogen (or vice versa).[1]

Immunogen: Progesterone-11

-Hemisuccinate-BSA[1][6]

Tracer: Progesterone-11

-Glucuronide-HRP[1]

Result: The antibody recognizes the progesterone core (common to both) but ignores the

linker (glucuronide vs. succinate), dramatically increasing assay sensitivity.[1]

Diagram 1: Heterologous Assay Logic

Heterologous Bridge Principle

Immunogen:
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Caption: The Heterologous Bridge Principle prevents antibody binding to the linker arm, forcing

specificity toward the progesterone analyte.[1]

Experimental Protocols
Protocol A: Solubilization & Handling

Objective: Prepare a stable stock solution for conjugation.

Solvent: Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[1]

Procedure:

Weigh 5 mg of CAS 77710-64-6.[1]

Dissolve in 500

L of anhydrous DMSO to yield a 10 mg/mL stock.

Critical Step: Verify complete dissolution by vortexing. If using the free acid form, the

addition of an equimolar amount of triethylamine (TEA) may be required to activate the

carboxyl group for subsequent reactions.[1]

Protocol B: Mixed Anhydride Conjugation (Tracer
Preparation)
This protocol conjugates CAS 77710-64-6 to an enzyme (e.g., HRP) or protein (BSA) via the

glucuronide carboxyl group.[1]

Reagents:

Isobutyl chloroformate[1]

Tri-n-butylamine[1]

Dioxane (anhydrous)[1]

HRP (Horseradish Peroxidase) or BSA[1][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://pubmed.ncbi.nlm.nih.gov/10475244/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow:

Activation: Dissolve 5 mg 11

-Hydroxyprogesterone

-D-glucuronide in 200

L dioxane. Add 10

L tri-n-butylamine and 5

L isobutyl chloroformate.[1] Stir at 4°C for 30 minutes. This forms the reactive mixed
anhydride.[1]

Coupling: Dissolve 10 mg of HRP (or BSA) in 1 mL of 50% aqueous dioxane (pH adjusted to

8.5 with NaOH).

Reaction: Dropwise add the activated steroid solution to the protein solution while

maintaining pH 8.0–8.5.

Incubation: Stir for 4 hours at 4°C.

Purification: Dialyze against PBS (pH 7.4) for 24 hours with 3 buffer changes to remove

unreacted steroid.

Validation: Verify conjugation ratio via UV-Vis absorbance (compare protein peak at 280nm

vs. steroid absorbance).

Protocol C: Self-Validating Checkerboard Titration
To determine the optimal concentration of the new conjugate.

Plate Coating: Coat microplate with Anti-Progesterone antibody (fixed concentration).[1]

Titration: Add the prepared Tracer (Protocol B) in serial dilutions (1:100 to 1:128,000) across

columns.

Competition: Add free Progesterone standards (0, 1, 10, 100 ng/mL) across rows.
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Readout: Measure OD450.

Criteria: Select the tracer dilution that yields an OD of ~1.0–1.5 (at 0 ng/mL analyte) and

shows >50% displacement at 10 ng/mL progesterone.

Metabolic Context & Biosynthesis[1][2]
While primarily a synthetic tool, understanding the biological origin ensures reagent quality. 11

-hydroxylation is not a major mammalian pathway (mammals prefer 11

) but is highly active in fungal species.[1]

Diagram 2: Biosynthesis & Conjugation Pathway
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Caption: Synthesis pathway from Progesterone to the Glucuronide conjugate, highlighting the

stereoselective 11

-hydroxylation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 11α-Hydroxy Progesterone β-D-Glucuronide Sodium Salt [cymitquimica.com]

2. 11α-Hydroxyprogesterone β-D-Glucuronide | CAS 77710-64-6 | SCBT - Santa Cruz
Biotechnology [scbt.com]

3. medchemexpress.com [medchemexpress.com]

4. BioOrganics [bioorganics.biz]

5. ovid.com [ovid.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://pubmed.ncbi.nlm.nih.gov/3511256/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F3513296%2F
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.scbt.com%2Fp%2F11alpha-hydroxyprogesterone-beta-d-glucuronide-77710-64-6
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://www.benchchem.com/product/b15287099/docs?utm_src=pdf-body#technical-guide-11-hydroxyprogesterone-d-glucuronide-cas-77710-64-6
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.medchemexpress.com%2F11a-hydroxy-progesterone-b-d-glucuronide.html
https://www.benchchem.com/product/b15287099?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/products/TR-H952348/77710-64-6/11-hydroxy-progesterone-d-glucuronide-sodium-salt/
https://www.scbt.com/p/11alpha-hydroxyprogesterone-beta-d-glucuronide-77710-64-6
https://www.scbt.com/p/11alpha-hydroxyprogesterone-beta-d-glucuronide-77710-64-6
https://www.medchemexpress.com/11a-hydroxy-progesterone-b-d-glucuronide.html?locale=ko-KR
https://bioorganics.biz/product_details.php?id=138884
https://www.ovid.com/journals/steri/abstract/10.1016/j.steroids.2019.02.008~biotransformation-into-11-hydroxyprogesterone-glucosides-by?redirectionsource=fulltextview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Monoclonal antibodies to progesterone: characterization and selection for enzyme
immunoassay in bovine milk - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Use of progesterone 11-glucuronide-alkaline phosphatase conjugate in a sensitive
microtitre-plate enzymeimmunoassay of progesterone in milk and its application to
pregnancy testing in dairy cattle - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 11 -Hydroxyprogesterone -D-
Glucuronide (CAS 77710-64-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15287099/docs#technical-guide-11-
hydroxyprogesterone-d-glucuronide-cas-77710-64-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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